Cas no 15451-41-9 (1,4-Naphthalenedione,2-hydroxy-3-(phenylmethyl)-)

• Product Name: 1,4-Naphthalenedione,2-hydroxy-3-(phenylmethyl)-
• CAS No: 15451-41-9
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 226346
• PubChem ID: 263529
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-hydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-hydroxy-3-(phenylmethyl)-
• 3-benzyl-4-hydroxynaphthalene-1,2-dione
• 2-Benzyl-3-hydroxy-[1,4]naphthochinon
• 2-benzyl-3-hydroxy-[1,4]naphthoquinone
• 2-Benzyl-3-hydroxy-1,4-naphthochinon
• 2-benzyl-3-hydroxynaphthalene-1,4-dione
• 2-hydroxy-3-benzyl-1,4-naphthoquinone
• 2-Hydroxy-3-benzyl-1.4-naphthochinon
• 3-benzyl-4-hydroxy-naphthalene-1,2-dione
• 3-benzyllawsone
• AC1L69VO
• AC1Q6HWZ
• AC1Q78AR
• NCIStruc1_000893
• NCIStruc2_000560
• NSC98019
• CHEMBL1317916
• NCGC00014020
• NCI60_042192
• Oprea1_175666
• Oprea1_062439
• DTXSID80294768
• CCG-36297
• NCGC00097129-01
• AKOS024406463
• SCHEMBL14765070
• NSC-98019
• NCI98019
• 2-BENZYL-3-HYDROXYNAPHTHOQUINONE
• 15451-41-9
• NCGC00014020-02

• Inchi： 1S/C17H12O3/c18-15-12-8-4-5-9-13(12)16(19)17(20)14(15)10-11-6-2-1-3-7-11/h1-9,18H,10H2
• InChI Key： KFSLLTMYOUXBKS-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 264.07866
• Monoisotopic Mass: 264.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 462.5°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.684
• PSA: 54.37
• LogP: 3.12040